4-(2,6-dichlorobenzoyl)-N-(2-thienylmethyl)-1H-pyrrole-2-carboxamide
Overview
Description
4-(2,6-dichlorobenzoyl)-N-(2-thienylmethyl)-1H-pyrrole-2-carboxamide, or DTP-2-Thienylmethyl-Pyrrole-2-Carboxamide, is an organic compound with a wide range of applications in scientific research. It is a small molecule which can be synthesized in the laboratory and has been used in various biochemical and physiological studies.
Scientific Research Applications
Antibacterial Activity
A study by Mane et al. (2017) explored the synthesis of pyrrole–2–carboxamide derivatives and evaluated their antibacterial activity. The compounds, including variations of the core structure , showed significant effectiveness against both Gram-positive and Gram-negative bacterial strains, with MIC values in the range of 1.05–12.01 μg/mL (Mane et al., 2017).
Synthesis of Novel Compounds
In 2003, Abdel-rahman et al. conducted research on the synthesis of new Pyridothienopyrimidines, Pyridothienotriazines, and related fused tetracyclic systems using compounds that are structurally similar to 4-(2,6-dichlorobenzoyl)-N-(2-thienylmethyl)-1H-pyrrole-2-carboxamide. This study demonstrated the potential for creating diverse heterocyclic compounds for various applications (Abdel-rahman et al., 2003).
Electropolymerization
Lengkeek et al. (2010) studied the electropolymerization of N-(4'-carboxyphenyl)-2,5-di(2"-thienyl)pyrrole, which is related to the chemical . They discovered that these compounds are electropolymerizable, leading to polymer films stable to repetitive cycling up to +1.2 V Vs Ag/AgCl (Lengkeek et al., 2010).
Antibiotic and Antibacterial Drugs
Ahmed (2007) focused on the synthesis of new antibiotic and antibacterial drugs using carboxamide derivatives. The study highlighted the importance of such compounds in developing new therapies against Gram-positive and Gram-negative bacteria (Ahmed, 2007).
Antimicrobial Activity
Research by Akbari et al. (2008) synthesized N-(4-chlorophenyl)-6-methyl-4-aryl-2-thioxo-1,2,3,4-tetrahydro pyrimidine-5-carboxamide and related derivatives, exhibiting significant inhibition of bacterial and fungal growth. This study points to the potential use of similar compounds in treating microbial infections (Akbari et al., 2008).
properties
IUPAC Name |
4-(2,6-dichlorobenzoyl)-N-(thiophen-2-ylmethyl)-1H-pyrrole-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H12Cl2N2O2S/c18-12-4-1-5-13(19)15(12)16(22)10-7-14(20-8-10)17(23)21-9-11-3-2-6-24-11/h1-8,20H,9H2,(H,21,23) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OSVNSMJGPXYEBY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)Cl)C(=O)C2=CNC(=C2)C(=O)NCC3=CC=CS3)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H12Cl2N2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301158916 |
Source
|
| Record name | 4-(2,6-Dichlorobenzoyl)-N-(2-thienylmethyl)-1H-pyrrole-2-carboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301158916 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
379.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
477870-37-4 |
Source
|
| Record name | 4-(2,6-Dichlorobenzoyl)-N-(2-thienylmethyl)-1H-pyrrole-2-carboxamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=477870-37-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-(2,6-Dichlorobenzoyl)-N-(2-thienylmethyl)-1H-pyrrole-2-carboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301158916 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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